Cas no 17365-11-6 (Theogallin)

Theogallin is a naturally occurring polyphenolic compound, classified as a hydrolysable tannin, found primarily in tea leaves (Camellia sinensis) and some fruits. Chemically, it is a gallic acid ester of quinic acid, contributing to its antioxidant and bioactive properties. Theogallin exhibits notable free radical scavenging capabilities, making it relevant in oxidative stress research. Its structure allows for potential metal chelation, which may influence bioavailability and stability in formulations. Studies suggest it modulates cellular signaling pathways, though further research is required to elucidate its mechanisms. Theogallin is of interest in nutraceutical and pharmacological applications due to its solubility in aqueous systems and compatibility with biological matrices.

Theogallin structure

Product Name:Theogallin

CAS No:17365-11-6

MF:C₁₄H₁₆O₁₀

MW:344.270845413208

CID:1358674

PubChem ID:442988

Update Time:2025-06-07

Theogallin Chemical and Physical Properties

Names and Identifiers

- 3-Galloylquinic acid
- (1S,3R,4R,5R)-1,3,4-trihydroxy-5-(3,4,5-trihydroxybenzoyl)oxycyclohexane-1-carboxylic acid
- THEOGALLIN
- 5-Galloylquinic acid
- 3,4,5-Trihydroxybenzoic acid (1R)-5β-carboxy-2α,3α,5α-trihydroxycyclohexyl ester
- (3R,5R)-1α,4α,5α-Trihydroxy-3β-[(3,4,5-trihydroxybenzoyl)oxy]cyclohexanecarboxylic acid
- (1S,3R,4R,5R)-1,3,4-Trihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]cyclohexanecarboxylic acid
- UNII-N8GTS57R32
- Gallotannin 20
- 17365-11-6
- CHEMBL3233512
- BENZOIC ACID, 3,4,5-TRIHYDROXY-, 5-CARBOXY-2,3,5-TRIHYDROXYCYCLOHEXYL ESTER, (1R-(1.ALPHA.,2.BETA.,3.BETA.,5.BETA.))-
- (1S,3R,4R,5R)-1,3,4-trihydroxy-5-(3,4,5-trihydroxybenzoyloxy)cyclohexanecarboxylic acid
- Quinic acid, 3-gallate
- 3-Galloyl quinate
- N8GTS57R32
- AKOS040740246
- (1S,3R,4R,5R)-1,3,4-Trihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)cyclohexane-1-carboxylic acid
- Benzoic acid, 3,4,5-trihydroxy-, 5-carboxy-2,3,5-trihydroxycyclohexyl ester, (1R-(1alpha,2beta,3beta,5beta))-
- (1S,3R,4R,5R)-1,3,4-trihydroxy-5-(3,4,5-trihydroxybenzoyl)oxy-cyclohexanecarboxylic acid
- Benzoic acid, 3,4,5-trihydroxy-, (1R,2R,3R,5S)-5-carboxy-2,3,5-trihydroxycyclohexyl ester
- (1S,3R,4R,5R)-1,3,4-Trihydroxy-5-(3,4,5-trihydroxyphenylcarbonyloxy)cyclohexanecarboxylic acid
- HY-122924
- Q5931666
- CS-0090456
- CHEBI:9522
- 3-O-Galloylquinic acid
- DTXSID60332031
- SCHEMBL21176646
- MS-25271
- Quinic acid 3-gallate
- DA-49597
- G16405
- Theogallin
- Inchi： 1S/C14H16O10/c15-6-1-5(2-7(16)10(6)18)12(20)24-9-4-14(23,13(21)22)3-8(17)11(9)19/h1-2,8-9,11,15-19,23H,3-4H2,(H,21,22)/t8-,9-,11-,14+/m1/s1
- InChI Key： LDPLFHGGZNSKDS-FTBFGRRBSA-N
- SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)O)(C1)O)O)O

Computed Properties

Exact Mass: 344.07434670g/mol
Monoisotopic Mass: 344.07434670g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 185Å²

Experimental Properties

Color/Form: Powder

Theogallin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-122924-1mg	Theogallin	17365-11-6	≥98.0%	1mg	￥4000	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G40280-5mg	Theogallin	17365-11-6	,HPLC≥95%	5mg	¥4708.0	2023-09-07
ChemFaces	CFN92829-5mg	3-Galloylquinic acid	17365-11-6	>=98%	5mg	$318	2023-09-19
eNovation Chemicals LLC	Y1237898-1mg	Benzoic acid, 3,4,5-trihydroxy-, (1R,2R,3R,5S)-5-carboxy-2,3,5-trihydroxycyclohexyl ester	17365-11-6	98%	1mg	$730	2024-06-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83569-10MG	Theogallin	17365-11-6		10mg	¥6657.08	2023-10-14
1PlusChem	1P001ZKF-1mg	Benzoic acid, 3,4,5-trihydroxy-, (1R,2R,3R,5S)-5-carboxy-2,3,5-trihydroxycyclohexyl ester	17365-11-6	98%	1mg	$494.00	2024-06-19
PhytoLab	83569-50mg	Theogallin	17365-11-6	≥ 90.0 %	50mg	€1066.5	2023-10-25
PhytoLab	83569-250mg	Theogallin	17365-11-6	≥ 90.0 %	250mg	€5036.25	2023-10-25
PhytoLab	83569-500mg	Theogallin	17365-11-6	≥ 90.0 %	500mg	€9480	2023-10-25
PhytoLab	83569-1000mg	Theogallin	17365-11-6	≥ 90.0 %	1000mg	€17775	2023-10-25